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Compound of Interest

Compound Name: L-Tryptophan-15N2

Cat. No.: B1316090 Get Quote

L-Tryptophan-15N2: A Technical Guide for
Researchers
An In-depth Technical Guide on the Core Chemical Properties, Experimental Applications, and

Metabolic Significance of L-Tryptophan-15N2 for Researchers, Scientists, and Drug

Development Professionals.

L-Tryptophan-15N2 is a stable isotope-labeled form of the essential amino acid L-tryptophan.

In this isotopologue, the two nitrogen atoms present in the tryptophan molecule are replaced

with the heavy isotope of nitrogen, ¹⁵N. This isotopic substitution makes L-Tryptophan-15N2
an invaluable tool in a wide range of research applications, particularly in the fields of

metabolomics, proteomics, and drug development. Its chemical properties are nearly identical

to those of its unlabeled counterpart, allowing it to be used as a tracer and an internal standard

in complex biological systems without altering the biochemical processes under investigation.

Core Chemical Properties
L-Tryptophan-15N2 shares the same fundamental chemical structure as L-tryptophan, with the

only difference being the isotopic composition of its nitrogen atoms. This subtle change,

however, provides a distinct mass signature that can be readily detected by mass spectrometry

and NMR spectroscopy.
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Property Value Reference

Molecular Formula C₁₁H₁₂¹⁵N₂O₂ [1]

Molecular Weight 206.21 g/mol [1]

Exact Mass 206.0839 g/mol [2]

CAS Number 204634-20-8 [1]

Isotopic Purity Typically ≥98% [3]

Chemical Purity Typically ≥98% [3]

Appearance Solid

Solubility Soluble in water

Metabolic Significance and Signaling Pathways
L-tryptophan is a precursor to a variety of bioactive molecules with critical physiological roles.

The metabolic fate of tryptophan can be traced using L-Tryptophan-15N2, providing insights

into the flux through its major metabolic pathways: the serotonin pathway and the kynurenine

pathway.

Serotonin Pathway: A minor but crucial pathway where tryptophan is converted into the

neurotransmitter serotonin (5-hydroxytryptamine) and the hormone melatonin. This pathway

is central to the regulation of mood, sleep, and appetite.[4]

Kynurenine Pathway: This is the major route of tryptophan catabolism, accounting for over

95% of its degradation.[5] This pathway produces several neuroactive and

immunomodulatory metabolites, including kynurenine, kynurenic acid, and quinolinic acid.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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